A Technical Guide to the Synthesis and Characterization of Ferric Saccharate for Research Applications
A Technical Guide to the Synthesis and Characterization of Ferric Saccharate for Research Applications
For Researchers, Scientists, and Drug Development Professionals
Ferric saccharate, also known as iron sucrose, is a complex of polynuclear iron (III)-hydroxide in sucrose.[1] It is a critical active pharmaceutical ingredient used primarily for the intravenous treatment of iron deficiency anemia, particularly in patients with chronic kidney disease.[2][3][4] Its ability to replenish iron stores with a lower incidence of hypersensitivity reactions compared to older formulations like iron dextran makes it a subject of ongoing research and development.[1][5] This guide provides an in-depth overview of its synthesis, characterization, and key research findings to support laboratory and clinical investigations.
Synthesis of Ferric Saccharate
The synthesis of ferric saccharate involves the formation of a stable, soluble complex of iron with a saccharide. The general principle is the reaction between a ferric iron source and sucrose in an aqueous solution, followed by polymerization and purification.[2][6]
General Synthesis Protocol
A common laboratory-scale synthesis of ferric saccharate complex can be achieved through the following steps:
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Preparation of Ferric Hydroxide: An aqueous solution of a ferric salt (e.g., ferric chloride) is treated with a base (e.g., sodium hydroxide) to precipitate ferric hydroxide. The pH is carefully controlled to be between 3.5 and 7.0.[7]
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Formation of Ferric Acetate (Optional Intermediate): The obtained ferric hydroxide can be treated with acetic acid to form ferric acetate, which serves as an intermediate.[7]
-
Complexation with Sucrose: Sucrose is added to the aqueous solution of ferric hydroxide or ferric acetate. The molar ratio of sucrose to the iron salt is typically maintained between 3.5 and 15.[7]
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pH Adjustment and Polymerization: The pH of the reaction mixture is adjusted to a basic range, typically between 9.5 and 12.0, using an inorganic base like sodium hydroxide.[7] The mixture is then heated to facilitate polymerization, often at temperatures ranging from 80°C to 100°C.[6][7]
-
Purification and Isolation: The resulting complex is often purified to remove unreacted reagents and byproducts. This can be achieved by precipitation using a non-solvent like methanol, followed by centrifugation to separate the precipitate.[6] The product is then washed and dried.[6]
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Final Formulation: For injectable grades, the purified ferric saccharate is dissolved in water for injection, the iron content and pH are adjusted, and the solution is sterilized, often by filtration through a 0.22 µm membrane.[8]
Synthesis Workflow Diagram
Caption: Workflow for the synthesis of ferric saccharate.
Physicochemical Characterization
Thorough characterization is essential to ensure the quality, stability, and bioequivalence of ferric saccharate formulations. These are complex drug products consisting of nanoparticles with an iron-oxyhydroxide core stabilized by a carbohydrate shell.[9][10]
Key Physicochemical Properties
The properties of ferric saccharate can vary depending on the specific manufacturing process. The following table summarizes typical characteristics.
| Property | Value / Description | Source(s) |
| CAS Number | 8047-67-4 | [11][12][13] |
| Molecular Formula | C18H27FeO24 (representative) | [2][14] |
| Molecular Weight | ~683.2 g/mol (monomer); 34-60 kDa (complex) | [2][7][14] |
| Appearance | Brown to dark brown solid/powder | [11][12][15] |
| Iron Content | Varies, can be approx. 3% to 46% by weight | [6][11] |
| Solubility | Soluble in water | [11] |
| pH (1% solution) | Approx. 7.0 - 11.5 | [8][11] |
Analytical Characterization Methods
A suite of orthogonal analytical techniques is required to fully characterize the complex structure of ferric saccharate.[10][16]
| Technique | Purpose & Experimental Protocol |
| Gel Permeation / Size Exclusion Chromatography (GPC/SEC) | Purpose: To determine the molecular weight and molecular weight distribution of the iron-saccharide complex.[9][17] Protocol: The sample is dissolved in an appropriate mobile phase and injected into an HPLC system equipped with a GPC/SEC column. The elution of the complex is monitored using detectors like Refractive Index (RI) and Laser Light Scattering (LLS) to calculate the molecular weight characteristics against standards.[17] |
| X-Ray Diffraction (XRD) | Purpose: To analyze the crystallinity and structure of the iron-oxyhydroxide core.[9][10] Protocol: A powdered sample of the ferric saccharate is placed in a sample holder and exposed to a monochromatic X-ray beam. The diffraction pattern is recorded as the angle of incidence is varied. The resulting diffractogram reveals the crystalline or amorphous nature of the iron core.[10] |
| Fourier-Transform Infrared Spectroscopy (FTIR) | Purpose: To identify functional groups and confirm the interaction between the iron core and the sucrose shell.[9] Protocol: A small amount of the sample is mixed with KBr powder and pressed into a pellet, or analyzed directly using an ATR accessory. The sample is then scanned with infrared radiation, and the absorbance is measured as a function of wavenumber to generate a spectrum characteristic of the molecule's vibrational modes. |
| Thermal Gravimetric Analysis (TGA) | Purpose: To assess the thermal stability and composition of the complex.[9] Protocol: A sample is placed in a high-precision balance inside a furnace. The temperature is increased at a constant rate, and the change in mass is recorded. The resulting curve provides information about decomposition temperatures and the proportion of different components (e.g., water, carbohydrate, iron oxide).[9] |
| Transmission Electron Microscopy (TEM) | Purpose: To visualize the size, shape, and morphology of the nanoparticles.[10][18] Protocol: A dilute suspension of the ferric saccharate nanoparticles is applied to a TEM grid (e.g., carbon-coated copper grid) and allowed to dry. The grid is then placed in the TEM, where a beam of electrons is transmitted through the sample to form an image, revealing the morphology and size distribution of the particles.[18] |
| Voltammetry | Purpose: To determine the content of different iron oxidation states, specifically Fe(II) and Fe(III), which can be crucial for quality control.[19] Protocol: A robust voltammetric method, such as Differential Pulse Voltammetry (DPV), is developed and validated. The sample is analyzed in a suitable supporting electrolyte, and the resulting voltammogram allows for the quantification of Fe(II) and Fe(III) based on their distinct electrochemical signals.[19] |
Characterization Workflow Diagram
Caption: A typical workflow for the characterization of ferric saccharate.
Research Applications and Biological Activity
Research on ferric saccharate focuses on its efficacy, safety profile, and mechanisms of action, including both intravenous and novel oral formulations.
Mechanism of Action
Following intravenous administration, the ferric saccharate complex is taken up by the reticuloendothelial system (RES), primarily in the liver, spleen, and bone marrow.[1] Within the RES macrophages, the complex is dissociated, releasing iron.[1] This iron is then either stored intracellularly as ferritin or transported in the plasma by transferrin to erythroid precursor cells in the bone marrow, where it is incorporated into hemoglobin for the production of red blood cells.[1]
In Vivo and In Vitro Studies
-
Endothelial Function and Oxidative Stress: Studies in healthy volunteers have shown that intravenous infusion of ferric saccharate can lead to a transient increase in non-transferrin-bound iron (NTBI).[20] This increase is associated with elevated oxygen radical stress and temporary endothelial dysfunction, highlighting a key area for safety and formulation research.[20]
-
Bioavailability of Oral Formulations: Research on microencapsulated ferric saccharate (MFS) has demonstrated its potential as an effective oral iron supplement.[21] Studies in rat models of iron deficiency anemia showed that MFS is as effective as ferrous sulphate in restoring hemoglobin levels and other hematological parameters.[21] Human clinical trials have confirmed that the iron absorption from MFS is equivalent to that of ferrous sulfate, but with significantly better gastrointestinal tolerability.[22][23]
-
Cellular Effects: In vitro experiments using cell lines like HepG2 have been employed to compare different intravenous iron preparations. These studies show that iron sucrose, along with other formulations, can increase the production of intracellular reactive oxygen species (ROS).[5][24]
Biological Pathway Diagram
Caption: Biological pathway of intravenous ferric saccharate.
References
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- 4. nbinno.com [nbinno.com]
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- 6. US3821192A - Process for preparing an iron-saccharide complex - Google Patents [patents.google.com]
- 7. WO2009078037A2 - Novel process for the preparation of iron sucrose complex - Google Patents [patents.google.com]
- 8. CN1739531A - Ferric saccharate injection for treating iron-deficiency anemia and its prepn process - Google Patents [patents.google.com]
- 9. Physicochemical and structural characterization of iron-sucrose formulations: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
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- 11. lohmann-minerals.com [lohmann-minerals.com]
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- 13. scbt.com [scbt.com]
- 14. Ferric Saccharate | C18H27FeO24 | CID 24849109 - PubChem [pubchem.ncbi.nlm.nih.gov]
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- 16. General Chapter Prospectus: Iron Colloidal Formulations – Characterization Methods | USP-NF [uspnf.com]
- 17. EP2275075A2 - Method of measuring an iron-saccharidic complex - Google Patents [patents.google.com]
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- 19. researchgate.net [researchgate.net]
- 20. Ferric saccharate induces oxygen radical stress and endothelial dysfunction in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
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- 22. mdpi.com [mdpi.com]
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